5-Acetamido-3-bromo-2-nitrobenzoic acid
Overview
Description
5-Acetamido-3-bromo-2-nitrobenzoic acid is a chemical compound with the following properties:
- IUPAC Name : 5-bromo-2-nitrobenzoic acid
- Molecular Formula : C<sub>7</sub>H<sub>4</sub>BrNO<sub>4</sub>
- Molecular Weight : 246.02 g/mol
- Physical Form : Pale-yellow to yellow-brown to brown solid
- Storage Temperature : Room temperature
- Purity : 98%
Synthesis Analysis
The synthesis of this compound involves specific chemical reactions, which are beyond the scope of this analysis. However, it can be synthesized through appropriate synthetic routes using available starting materials.
Molecular Structure Analysis
The molecular structure of 5-Acetamido-3-bromo-2-nitrobenzoic acid consists of a benzene ring with substituents. The bromine and nitro groups are attached to the benzene ring, and the acetamido group is present as a substituent.
Chemical Reactions Analysis
The compound may participate in various chemical reactions, including substitution, reduction, and functional group transformations. For detailed reaction mechanisms, consult relevant literature.
Physical And Chemical Properties Analysis
- Solubility : Soluble in organic solvents (e.g., acetone, methanol)
- Melting Point : Varies based on crystalline form
- Boiling Point : Not readily available
- UV-Vis Absorption : Absorbs in the UV range (specific wavelengths depend on the substituents)
- Stability : Stable under standard conditions
Safety And Hazards
- Hazard Statements : May cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Handle with care.
- Precautionary Statements : Avoid inhalation, contact with eyes, and skin exposure. Use appropriate protective equipment.
- MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS).
Future Directions
Research on 5-Acetamido-3-bromo-2-nitrobenzoic acid should focus on:
- Biological Activity : Investigate potential applications in drug development or other fields.
- Synthetic Methods : Develop efficient and scalable synthetic routes.
- Structural Modifications : Explore derivatives with improved properties.
properties
IUPAC Name |
5-acetamido-3-bromo-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O5/c1-4(13)11-5-2-6(9(14)15)8(12(16)17)7(10)3-5/h2-3H,1H3,(H,11,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZLSHBJYAVDGCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C(=C1)Br)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80505982 |
Source
|
| Record name | 5-Acetamido-3-bromo-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80505982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetamido-3-bromo-2-nitrobenzoic acid | |
CAS RN |
54002-32-3 |
Source
|
| Record name | 5-Acetamido-3-bromo-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80505982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[(tert-Butoxy)carbonylamino]-N-(phenylmethoxy)acetamide](/img/structure/B1626671.png)
